Cas no 2228094-79-7 (tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate
• CAS No: 2228094-79-7
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5836970
• PubChem ID: 165640167
• Update Time: 2025-05-25

tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate
• tert-butyl N-[1-(3-methoxyazetidin-3-yl)propan-2-yl]-N-methylcarbamate
• EN300-1903001
• 2228094-79-7

• Inchi： 1S/C13H26N2O3/c1-10(7-13(17-6)8-14-9-13)15(5)11(16)18-12(2,3)4/h10,14H,7-9H2,1-6H3
• InChI Key： UQTXDTMWQHEHMT-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(C)N(C(=O)OC(C)(C)C)C)CNC1

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate (CAS No. 2228094-79-7)

The compound tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate (CAS No. 2228094-79-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a methoxyazetidine ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate is its role in medicinal chemistry. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and ability to improve the pharmacokinetic properties of drug candidates. This has led to its incorporation into numerous small-molecule drugs, particularly those targeting G protein-coupled receptors (GPCRs) and kinases. The presence of the methoxy group further enhances the molecule's solubility and metabolic stability, making it a preferred choice for lead optimization.

In recent years, the demand for tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate has surged due to its relevance in preclinical research. Scientists are exploring its utility in the design of neuroprotective agents and anti-inflammatory compounds, aligning with the broader trend of addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its structural features make it a promising candidate for catalysis and asymmetric synthesis, further expanding its applications beyond pharmaceuticals.

The synthesis of tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and ring-forming reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency. These innovations are particularly relevant in the context of green chemistry, where reducing waste and optimizing resource utilization are paramount.

From a commercial perspective, tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are influenced by factors such as purity, scale of production, and regulatory compliance. Researchers often seek high-purity grades (>98%) for in vitro and in vivo studies, emphasizing the importance of quality control in its distribution.

Looking ahead, the compound's versatility positions it as a key player in the evolving landscape of drug development and chemical innovation. As the scientific community continues to uncover new applications for tert-butyl N-1-(3-methoxyazetidin-3-yl)propan-2-yl-N-methylcarbamate, its role in advancing precision medicine and targeted therapies is expected to grow. This aligns with broader industry trends, including the rise of personalized healthcare and the integration of artificial intelligence (AI) in molecular design.